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Compound of Interest

Compound Name: Zirconium(IV) ethoxide

Cat. No.: B095705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for

Zirconium(IV) ethoxide (Zr(OCH₂CH₃)₄), a moisture-sensitive, flammable solid utilized as a

precursor in materials science, particularly in the synthesis of zirconium-based oxides,

ceramics, and thin films through sol-gel processes and chemical vapor deposition.[1]

Adherence to the following protocols is imperative to ensure the safety of laboratory personnel

and the integrity of experimental outcomes.

Physicochemical and Hazard Data
A thorough understanding of the properties of Zirconium(IV) ethoxide is fundamental to its

safe handling. The following table summarizes key quantitative data.
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Property Value Source(s)

Chemical Formula C₈H₂₀O₄Zr [1]

Molecular Weight 271.47 g/mol [1]

Appearance Off-white crystals or powder [1]

Melting Point 170-180 °C [1]

Boiling Point 235 °C @ 5 mmHg [1][2]

Hazard Class 4.1 (Flammable Solid) [1][3]

Packing Group II [1][3]

Hazard Identification and Classification
Zirconium(IV) ethoxide is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements:

H228: Flammable solid.[3][4][5][6]

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[3][4][5][6]

Signal Word: Danger[1][6]

Pictograms:

alt text

Safe Handling and Storage Protocols
Due to its reactivity and hazardous nature, strict protocols must be followed when handling and

storing Zirconium(IV) ethoxide.
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Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to mitigate exposure risks.

PPE Category Specification Source(s)

Eye Protection

Safety glasses with side-

shields or goggles conforming

to EN166 or NIOSH standards.

[3]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

[3][5]

Skin and Body Protection

Flame-retardant antistatic

protective clothing. A lab coat

should be worn at all times.

[3]

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator is

required.

[4][7]

Engineering Controls
Ventilation: All manipulations of Zirconium(IV) ethoxide should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[3][7]

Inert Atmosphere: Due to its high moisture sensitivity, handling and storage under an inert

atmosphere (e.g., nitrogen or argon) is crucial to prevent hydrolysis.[1]

Grounding: To prevent the build-up of electrostatic charge, which could be an ignition source,

ensure that the container and receiving equipment are properly grounded and bonded.[3][5]

[7]

Storage
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Conditions: Store in a cool, dry, and well-ventilated area away from sources of ignition and

incompatible materials.[3][5]

Containers: Keep containers tightly sealed to prevent contact with moisture and air.[1][3]

Incompatibilities: Avoid contact with water, strong oxidizing agents, and strong acids.[2][7]

Experimental Protocol: General Procedure for Use
in a Synthesis
The following is a generalized protocol for the safe handling of Zirconium(IV) ethoxide in a

laboratory synthesis. This should be adapted based on the specific requirements of the

experiment.

Preparation:

Ensure all necessary PPE is worn correctly.

Work within a designated and operational chemical fume hood.

Assemble and dry all glassware in an oven prior to use to remove any residual moisture.

Set up the reaction apparatus under an inert atmosphere (e.g., a Schlenk line or in a

glovebox).

Reagent Handling:

Allow the Zirconium(IV) ethoxide container to equilibrate to room temperature before

opening to prevent condensation of atmospheric moisture.

Weigh the required amount of Zirconium(IV) ethoxide rapidly and transfer it to the

reaction vessel under a positive pressure of inert gas.

Securely seal the original container immediately after dispensing.

Reaction:
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Add solvents and other reagents to the reaction vessel via syringe or cannula under inert

atmosphere.

Monitor the reaction as per the specific experimental procedure.

Work-up and Waste Disposal:

Quench the reaction carefully, considering the reactivity of any unreacted Zirconium(IV)
ethoxide.

Dispose of all waste, including contaminated consumables, in a designated hazardous

waste container.[3][8]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.
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Exposure Route First Aid Measures Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing.

[7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.

[7]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration.

[3][7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[3]

Spill Response:

Minor Spills:

Evacuate unnecessary personnel.

Wear appropriate PPE.

Avoid generating dust.[4]

Sweep up the spilled solid and place it in a sealed, labeled container for disposal.[3][4]
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Major Spills:

Evacuate the area and alert emergency services.[4]

Prevent the spill from entering drains or waterways.[4]

Fire Response:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[3]

Do not use water, as Zirconium(IV) ethoxide reacts with it.[2]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Visualized Workflows
The following diagrams illustrate the logical flow for handling and emergency response.

Preparation Handling Cleanup

Don PPE Work in Fume Hood Establish Inert Atmosphere Weigh Reagent Transfer to Vessel Seal Container Quench Reaction Dispose of Waste

Click to download full resolution via product page

Caption: Safe handling workflow for Zirconium(IV) ethoxide.
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Personnel Exposure Spill

FireImmediate Actions

Emergency Event

Skin Contact Eye Contact Inhalation Ingestion Minor Spill Major Spill

Use Appropriate ExtinguisherFlush with Water (15 min) Flush with Water (15 min) Move to Fresh Air Rinse Mouth Sweep Up Solid Evacuate Area

Alert Emergency ServicesSeek Immediate Medical Attention
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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